N-((2-methoxypyridin-3-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide

• IUPAC Name: N-[(2-methoxypyridin-3-yl)methyl]-1,1-dioxothiolane-3-carboxamide
• InChI: InChI=1S/C12H16N2O4S/c1-18-12-9(3-2-5-13-12)7-14-11(15)10-4-6-19(16,17)8-10/h2-3,5,10H,4,6-8H2,1H3,(H,14,15)
• InChI Key: ZDLIMEAUAMVGAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)CNC(=O)C2CCS(=O)(=O)C2
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

N-((2-methoxypyridin-3-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide, commonly known as MPTT, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. MPTT belongs to the class of tetrahydrothiophene derivatives and is known for its unique chemical structure and pharmacological properties.

Scientific Research Applications

Synthesis and Reactivity

N-methoxy-N-methylamides, also known as Weinreb amides, are crucial intermediates in organic synthesis. They react with organometallic reagents to provide ketones through stable metal-chelated intermediates without side products. The synthesis of N-methoxy-N-methylamides from carboxylic acids using various coupling agents has been extensively studied. For instance, the use of 2-chloro-1-methylpyridinium iodide as a coupling agent allows for the high-yield conversion of carboxylic acids to their corresponding N-methoxy-N-methylamides without racemization, even when chiral carboxylic acids are used as starting materials (Sibi et al., 1995).

Application in Heterocyclic Chemistry

The Weinreb amide functionality is particularly useful in heterocyclic chemistry, where it has been utilized in the synthesis of complex heterocyclic systems. These systems are of interest due to their potential pharmacological activities. The synthetic utility of Weinreb amides in creating heterocyclic compounds, including their use on a kilogram scale by pharmaceutical industries, showcases their importance in medicinal chemistry research (Balasubramaniam & Aidhen, 2008).

Novel Syntheses and Methodologies

Research has also focused on developing novel syntheses and methodologies for producing N-methoxy-N-methylamides and related compounds. An example includes the innovative synthesis of N-methoxy-N-methylamides from 4,6-pyrimidyl urethane and Grignard reagents, highlighting the ongoing exploration of new synthetic routes and their potential applications in creating complex organic molecules (Lee, 2007).